Cas no 2137951-37-0 (5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine)

• Product Name: 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
• CAS No: 2137951-37-0
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6262793
• PubChem ID: 165855892
• Update Time: 2025-07-20

5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2137951-37-0
• 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine
• EN300-784218

• Inchi： 1S/C10H15F2N3/c1-6(2)15-9(13)7-5-10(11,12)4-3-8(7)14-15/h6H,3-5,13H2,1-2H3
• InChI Key： XTKBSJHPINSDBU-UHFFFAOYSA-N
• SMILES： FC1(CCC2C(=C(N)N(C(C)C)N=2)C1)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine

Comprehensive Overview of 5,5-Difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 2137951-37-0)

The compound 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine, identified by its CAS number 2137951-37-0, is a fluorinated indazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and tetrahydroindazole moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated heterocycles like 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with the growing trend of incorporating fluorine atoms into bioactive molecules to improve their pharmacokinetic properties. Its CAS no. 2137951-37-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The tetrahydroindazole core of this compound is a privileged scaffold in drug design, often associated with anti-inflammatory, anticancer, and antimicrobial activities. The presence of the propan-2-yl group further enhances its lipophilicity, which is critical for membrane permeability. These attributes have sparked discussions in forums and publications about its potential applications in treating chronic diseases, a hot topic in the pharmaceutical industry.

From a synthetic perspective, 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine exemplifies the convergence of green chemistry and high-efficiency catalysis. Researchers are optimizing its production using sustainable methods, such as flow chemistry and microwave-assisted synthesis, to reduce environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing processes, a key concern for regulatory bodies and investors alike.

Analytical characterization of CAS no. 2137951-37-0 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound’s stability under various conditions is also a focal point, as it determines its suitability for long-term storage and commercial scalability.

In summary, 5,5-difluoro-2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-amine represents a versatile building block in modern chemistry. Its CAS number 2137951-37-0 serves as a gateway for researchers exploring its multifaceted applications, from drug development to material innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.